
Volatility and diffusion characteristics of 4(Z)-
Undecenal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4(Z)-Undecenal

Cat. No.: B12666227 Get Quote

An In-depth Technical Guide on the Volatility and Diffusion Characteristics of 4(Z)-Undecenal

This technical guide provides a comprehensive overview of the volatility and diffusion

characteristics of 4(Z)-Undecenal, a significant unsaturated aldehyde in the realm of flavor and

fragrance chemistry. Aimed at researchers, scientists, and drug development professionals, this

document outlines the physicochemical properties, experimental protocols for characteristic

determination, and the relevant sensory perception pathways associated with this compound.

Physicochemical Properties of 4(Z)-Undecenal
4(Z)-Undecenal (C₁₁H₂₀O) is a volatile organic compound that contributes to the sensory

profile of various natural products. A summary of its key physicochemical properties is

presented in Table 1, alongside data for related compounds to provide a comparative context.
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Property
4(Z)-
Undecenal

(Z)-4-Decenal Undecanal 10-Undecenal

Molecular

Formula
C₁₁H₂₀O C₁₀H₁₈O C₁₁H₂₂O C₁₁H₂₀O

Molecular Weight 168.28 g/mol 154.25 g/mol 170.30 g/mol 168.28 g/mol

Vapor Pressure

0.045 mmHg @

25°C (estimated)

[1]

0.080 mmHg @

20°C

0.083 mmHg @

25°C (estimated)

0.039 mmHg @

25°C (estimated)

[2]

Boiling Point - -
239.94°C @ 760

mmHg

239.94°C @ 760

mmHg

Flash Point
95.50°C

(estimated)[1]
82.78°C 96.11°C 92.78°C

logP (o/w)
4.300

(estimated)[1]

3.769

(estimated)

4.480

(estimated)

4.072

(estimated)

Water Solubility

22.27 mg/L @

25°C (estimated)

[1]

67.82 mg/L @

25°C (estimated)

14.27 mg/L @

25°C (estimated)
-

Volatility Characteristics and Experimental
Determination
Volatility, a critical parameter for aroma and flavor compounds, is primarily indicated by the

vapor pressure. The estimated vapor pressure of 4(Z)-Undecenal is 0.045 mmHg at 25°C.[1]

Experimental Protocol: Static Vapor Pressure
Measurement
The static method is a precise technique for determining the vapor pressure of liquid and solid

substances over a wide pressure range.[3]

Objective: To determine the equilibrium vapor pressure of 4(Z)-Undecenal at various

temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/pdf/Olfactometry_Characterization_of_5E_5_Undecenal_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://www.benchchem.com/pdf/Olfactometry_Characterization_of_5E_5_Undecenal_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Olfactometry_Characterization_of_5E_5_Undecenal_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Olfactometry_Characterization_of_5E_5_Undecenal_A_Technical_Guide.pdf
https://www.benchchem.com/product/b12666227?utm_src=pdf-body
https://www.benchchem.com/pdf/Olfactometry_Characterization_of_5E_5_Undecenal_A_Technical_Guide.pdf
https://www.vscht.cz/fch/Kvetoslav.Ruzicka/ICTP_VaporPressureGroup.pdf
https://www.benchchem.com/product/b12666227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12666227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

A thermostatically controlled sample container.

A pressure measuring device (e.g., capacitance diaphragm manometer).

A vacuum pump.

A temperature control and measurement system.

Procedure:

Sample Preparation: A pure sample of 4(Z)-Undecenal is introduced into the sample

container. The sample must be thoroughly degassed to remove any dissolved gases, which

can be achieved through repeated freeze-pump-thaw cycles.

Equilibration: The sample container is heated to a precisely controlled temperature. The

system is allowed to reach thermal and phase equilibrium, where the rate of evaporation

equals the rate of condensation.

Measurement: Once equilibrium is established, the pressure exerted by the vapor phase is

measured using the pressure sensor. This pressure is the vapor pressure of the substance at

that specific temperature.

Data Collection: The procedure is repeated at several different temperatures to obtain a

vapor pressure curve.

Data Analysis: The relationship between vapor pressure and temperature is often described by

the Clausius-Clapeyron or Antoine equation, which can be used to interpolate or extrapolate

vapor pressure values.
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Static Vapor Pressure Measurement Workflow

Diffusion Characteristics and Experimental
Determination
The diffusion coefficient is a measure of the rate at which a substance spreads in a given

medium, such as air. This property is fundamental to understanding the transport of aroma

molecules from a source to a receptor. While an experimentally determined diffusion coefficient

for 4(Z)-Undecenal in air is not readily available in the literature, it can be determined using

established methods for volatile organic compounds (VOCs).

Experimental Protocol: Twin-Tube Diffusion Method
This method allows for the determination of the diffusion coefficient of a volatile substance in air

by measuring its rate of evaporation under controlled conditions.

Objective: To determine the diffusion coefficient of 4(Z)-Undecenal in air.

Apparatus:

Diffusion cell (e.g., a Stefan tube or a twin-tube apparatus).

Constant temperature bath or chamber.

Analytical balance with high precision.
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Source of purified, still air.

Capillary tubes of known dimensions.

Procedure:

Preparation: A small, known amount of liquid 4(Z)-Undecenal is placed at the bottom of a

capillary tube of known length and diameter.

Incubation: The tube is placed in a constant temperature environment with a gentle,

controlled flow of air across the top of the tube to ensure the vapor concentration at the open

end is effectively zero.

Mass Loss Measurement: The mass of the tube is measured at regular time intervals. The

rate of mass loss due to evaporation is determined from the slope of a plot of mass versus

time.

Calculation: Fick's first law of diffusion is used to calculate the diffusion coefficient from the

rate of mass loss, the dimensions of the capillary tube, the vapor pressure of the substance

at the experimental temperature, and its molecular weight.
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Diffusion Coefficient Measurement Workflow

Sensory Perception of Aldehydes
The perception of aldehydes like 4(Z)-Undecenal is initiated by their interaction with olfactory

receptors (ORs) in the nasal epithelium. This interaction triggers a signaling cascade that
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results in the perception of smell.

Olfactory Signaling Pathway
The binding of an aldehyde odorant to a specific G-protein coupled olfactory receptor (GPCR)

activates an associated G-protein (Gα-olf). This, in turn, stimulates adenylyl cyclase, leading to

an increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels open cyclic

nucleotide-gated (CNG) ion channels, causing an influx of cations (Na⁺ and Ca²⁺) and

depolarization of the olfactory sensory neuron. This depolarization generates an action

potential that is transmitted to the olfactory bulb in the brain, where the signal is further

processed.[1]

Several olfactory receptors have been identified to respond to aldehydes. For instance, the rat

olfactory receptor OR-I7 is known to be activated by various aldehydes.[1] In humans, the

receptor hOR17-4 (also known as OR1D2) has been shown to be involved in the perception of

aldehydes, with undecanal acting as an antagonist.[4]
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Generalized Olfactory Signaling Pathway for Aldehydes
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Conclusion
This technical guide has provided an in-depth look at the volatility and diffusion characteristics

of 4(Z)-Undecenal. While some physicochemical data for this specific isomer are based on

estimations, this document outlines the robust experimental protocols required for their precise

determination. The provided workflow diagrams and the generalized signaling pathway for

aldehyde perception offer a solid foundation for researchers and professionals in the fields of

flavor science, fragrance development, and sensory neuroscience. Further experimental

investigation is encouraged to refine the quantitative data for 4(Z)-Undecenal and to elucidate

its specific interactions with the olfactory receptor repertoire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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